(Z)-methyl 2-(2-((4-(tert-butyl)benzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(4-tert-butylbenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C21H23N3O5S2/c1-21(2,3)14-7-5-13(6-8-14)19(26)23-20-24(12-18(25)29-4)16-10-9-15(31(22,27)28)11-17(16)30-20/h5-11H,12H2,1-4H3,(H2,22,27,28)
• InChI Key: NYXAFPZVUZXVJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC(=O)OC
• Molecular Formula: C21H23N3O5S2
• Molecular Weight: 461.6 g/mol

Description

(Z)-methyl 2-(2-((4-(tert-butyl)benzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C21H23N3O5S2 and its molecular weight is 461.55. The purity is usually 95%.
BenchChem offers high-quality (Z)-methyl 2-(2-((4-(tert-butyl)benzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-methyl 2-(2-((4-(tert-butyl)benzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Aldose Reductase Inhibitors in Diabetic Complications

A study by Ali et al. (2012) involved synthesizing new iminothiazolidin-4-one acetate derivatives, closely related to the compound . These derivatives were evaluated as aldose reductase inhibitors, showing significant potential for treating diabetic complications (Ali et al., 2012).

2. Antimicrobial Activities

Mishra et al. (2019) synthesized benzothiazole-imino-benzoic acid Schiff Bases, which bear structural similarities to the compound in focus. These bases and their metal complexes demonstrated good antimicrobial activity against various bacterial strains, highlighting potential applications in combating human epidemic-causing infections (Mishra et al., 2019).

3. Bioactive Metal Complexes

Hassan (2018) prepared Schiff base ligands derived from similar structures and created metal complexes with them. These complexes were tested for biological activities, suggesting potential applications in developing novel therapeutic agents with antibacterial and antifungal properties (Hassan, 2018).

4. Ligand Synthesis for Pharmaceutical Applications

Research by Kalhor (2015) explored the synthesis of compounds related to the queried chemical, focusing on developing efficient, environmentally friendly methods. This research opens avenues for synthesizing novel pharmaceuticals, including potential fungicides and peptide derivatives (Kalhor, 2015).